3-Chloro-4-methoxybenzoic acid

• IUPAC Name: 3-chloro-4-methoxybenzoic acid
• InChI: InChI=1S/C8H7ClO3/c1-12-7-3-2-5(8(10)11)4-6(7)9/h2-4H,1H3,(H,10,11)
• InChI Key: IBCQUQXCTOPJOD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)O)Cl
• Molecular Formula: C8H7ClO3
• DSSTOX Substance ID: DTXSID20191343
• Molecular Weight: 186.59 g/mol
• CAS RN: 37908-96-6

Description

3-Chloro-4-methoxybenzoic acid is a chemical compound used in the synthesis of cyclooxygenase-2 (COX-2) inhibitors, which are nonsteroidal anti-inflammatory drugs (NSAIDs) used in the treatment of inflammation or pain.

Molecular Structure Analysis

The molecular formula of 3-Chloro-4-methoxybenzoic acid is C8H7ClO3. Its molecular weight is 186.59. The structure is also available as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

While specific chemical reactions involving 3-Chloro-4-methoxybenzoic acid are not detailed in the available resources, it is known to be used in the synthesis of COX-2 inhibitors.

Physical And Chemical Properties Analysis

3-Chloro-4-methoxybenzoic acid has a density of 1.4±0.1 g/cm3, a boiling point of 325.4±22.0 °C at 760 mmHg, and a flash point of 150.6±22.3 °C. It has 3 H-bond acceptors, 1 H-bond donor, and 2 freely rotating bonds.

Scientific Research Applications

Organic Synthesis

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Building Block for Chemical Compounds

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Research Use

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Production of Derivatives

3-Chloro-4-methoxybenzoic acid can be used to produce various derivatives. .

Lanthanide Complexes

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Electrochemical Studies

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Mechanism of Action

Target of Action

3-Chloro-4-methoxybenzoic Acid is primarily used in the synthesis of cyclooxygenase-2 (COX-2) inhibitors . COX-2 is an enzyme that plays a crucial role in the production of prostaglandins, which are lipid compounds that mediate various physiological processes such as inflammation and pain.

Mode of Action

It is known to be involved in the synthesis of cox-2 inhibitors . These inhibitors work by blocking the COX-2 enzyme, thereby reducing the production of prostaglandins and alleviating symptoms of inflammation and pain.

Biochemical Pathways

The compound is involved in the biochemical pathway leading to the synthesis of COX-2 inhibitors . By inhibiting COX-2, these drugs disrupt the conversion of arachidonic acid to prostaglandins, thereby reducing inflammation and pain.

Pharmacokinetics

It is known that the compound has a high gi absorption and is bbb permeant . Its lipophilicity is indicated by an iLOGP value of 1.69 . These properties suggest that the compound may have good bioavailability.

Result of Action

The primary result of the action of 3-Chloro-4-methoxybenzoic Acid is the reduction of inflammation and pain, as it is used in the synthesis of COX-2 inhibitors . By inhibiting the COX-2 enzyme, these drugs reduce the production of prostaglandins, which are key mediators of inflammation and pain.

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard. It has acute oral toxicity and can cause skin corrosion/irritation and serious eye damage/eye irritation. It can also cause specific target organ toxicity (single exposure), with the respiratory system being a target organ. It is recommended to avoid contact with skin and eyes, avoid breathing dust, and avoid ingestion.

Future Directions

While specific future directions for 3-Chloro-4-methoxybenzoic acid are not detailed in the available resources, its use in the synthesis of COX-2 inhibitors suggests potential applications in the development of new anti-inflammatory and pain relief drugs.

Synthesis routes and methods

Procedure details

A mixture of 4-methoxybenzoic acid (0.46 g; 3 mmol) and N-chlorosuccinimide (NCS) (0.36 g; 2.7 mmol) in trifluoroacetic acid (5 ml) was stirred for 3 h at ˜70° C. After removing solvent under reduced pressure the residue was treated with H2O (10 ml). The solid was filtered off and purified by FCC (SiO2; EtOAc) to give the title compound (0.38 g; 68%) as a colourless solid. 1H-NMR (CDCl3) 3.97 (s, 3H); 6.96 (d, 1H, J=8.7 Hz); 8.0 (dd, 1H, J=2; 8.7 Hz); 8.11 (d, 1H, J=2 Hz).

Q & A

Q1: How does 3-chloro-4-methoxybenzoic acid interact with biological targets and what are the downstream effects?

A: Research suggests that 3-chloro-4-methoxybenzoic acid interacts with enzymes called cathepsins B and L, which are crucial components of the autophagy-lysosome pathway (ALP). [] The ALP is a cellular degradation system responsible for breaking down and recycling cellular components. This interaction leads to a significant increase in the activity of cathepsins B and L. [] Specifically, 3-chloro-4-methoxybenzoic acid exhibited the most potent interaction with both cathepsins compared to other tested benzoic acid derivatives. This enhanced enzymatic activity may have implications for cellular processes such as aging and proteostasis. []

Q2: Has 3-chloro-4-methoxybenzoic acid demonstrated any notable biological activity?

A: While 3-chloro-4-methoxybenzoic acid has shown promising interactions with cathepsins B and L in vitro, it did not exhibit significant nematicidal activity against Meloidogyne incognita and Panagrellus redivivus nematodes. [] This suggests that its biological activity may be specific to certain targets or pathways. Further research is needed to fully understand its range of effects.

Q3: What are the potential research avenues for 3-chloro-4-methoxybenzoic acid based on the current scientific understanding?

A: The ability of 3-chloro-4-methoxybenzoic acid to enhance cathepsin activity makes it an interesting candidate for further research in areas related to aging and age-related diseases. [] Specifically, exploring its potential to modulate the proteostasis network and its impact on cellular function in the context of aging could be promising. Further investigations into its structure-activity relationship could lead to the development of more potent and selective modulators of cathepsins B and L or other components of the ALP.